Cas no 2008603-76-5 (Carbamic acid, N-[2-(4,5-dihydro-2-furanyl)-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[2-(4,5-dihydro-2-furanyl)-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester
• CAS No: 2008603-76-5
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5292563
• Update Time: 2025-05-30

Carbamic acid, N-[2-(4,5-dihydro-2-furanyl)-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-(4,5-dihydro-2-furanyl)-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(15)13(4)8-9(14)10-6-5-7-16-10/h6H,5,7-8H2,1-4H3
• InChI Key： UULMTENBIXSMJG-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC(C1=CCCO1)=O)C

Additional information on Carbamic acid, N-[2-(4,5-dihydro-2-furanyl)-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester

Research Briefing on Carbamic acid, N-[2-(4,5-dihydro-2-furanyl)-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester (CAS: 2008603-76-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of carbamate derivatives, particularly Carbamic acid, N-[2-(4,5-dihydro-2-furanyl)-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester (CAS: 2008603-76-5). This compound has garnered attention due to its potential applications in drug discovery and development, especially as a versatile intermediate in the synthesis of bioactive molecules. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, with the CAS number 2008603-76-5, is a carbamate derivative featuring a dihydrofuran moiety. Recent studies have explored its role as a key intermediate in the synthesis of novel protease inhibitors and other enzyme-targeting agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for serine proteases, which are implicated in various pathological conditions, including inflammatory diseases and cancer. The study highlighted the compound's ability to form stable covalent adducts with the active site of target enzymes, thereby enhancing inhibitory potency.

In addition to its role in protease inhibition, Carbamic acid, N-[2-(4,5-dihydro-2-furanyl)-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester has been investigated for its potential as a prodrug. A recent preprint on bioRxiv (2024) described its use in the design of prodrugs for targeted drug delivery systems. The study utilized the compound's tert-butyl ester group as a protective moiety, which can be cleaved under specific physiological conditions to release active drug molecules. This approach has shown promise in improving the bioavailability and reducing the off-target effects of therapeutic agents.

Further research has also explored the compound's physicochemical properties and stability under various conditions. A 2024 study in the European Journal of Pharmaceutical Sciences investigated its degradation kinetics and identified optimal storage conditions to ensure long-term stability. The findings are critical for its industrial-scale production and application in pharmaceutical formulations.

In conclusion, Carbamic acid, N-[2-(4,5-dihydro-2-furanyl)-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester (CAS: 2008603-76-5) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from enzyme inhibition to prodrug design. Ongoing research continues to uncover its full potential, paving the way for its integration into next-generation therapeutics. Future studies should focus on expanding its therapeutic repertoire and optimizing its pharmacokinetic properties for clinical translation.